Cas no 71634-78-1 (Butanoic acid,(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester)

Butanoic acid,(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester structure
71634-78-1 structure
Product Name:Butanoic acid,(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester
CAS No:71634-78-1
MF:C19H20O7
MW:360.357906341553
CID:575313
PubChem ID:156192
Update Time:2025-04-19

Butanoic acid,(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester
    • [(2R,3S)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl] butanoate
    • 71634-78-1
    • SCHEMBL3869927
    • Butanoic acid, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester, (2R-trans)-
    • DTXSID80221877
    • Inchi: 1S/C19H20O7/c1-2-3-18(24)25-17-9-12-14(22)7-11(20)8-16(12)26-19(17)10-4-5-13(21)15(23)6-10/h4-8,17,19-23H,2-3,9H2,1H3/t17-,19+/m0/s1
    • InChI Key: FPFWHHSSMGSQHQ-PKOBYXMFSA-N
    • SMILES: O1C2C=C(C=C(C=2C[C@@H]([C@H]1C1C=CC(=C(C=1)O)O)OC(CCC)=O)O)O

Computed Properties

  • Exact Mass: 360.1209
  • Monoisotopic Mass: 360.12090297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 116.45
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